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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyceryl tridocosahexaenoate, a triglyceride composed of a glycerol backbone esterified with

three molecules of docosahexaenoic acid (DHA), is a molecule of significant interest in various

scientific fields, particularly in nutrition and pharmacology. DHA is an essential omega-3 fatty

acid crucial for brain development and function, and its triglyceride form is a primary dietary

source. Understanding the physical properties of Glyceryl tridocosahexaenoate is

fundamental for its extraction, purification, formulation, and for elucidating its physiological

behavior. This technical guide provides a comprehensive overview of the known physical

characteristics of Glyceryl tridocosahexaenoate, details general experimental protocols for

their determination, and presents logical workflows for its synthesis and characterization.

Core Physical and Chemical Properties
While extensive experimental data for Glyceryl tridocosahexaenoate is not readily available

in the literature, a combination of computed data and information from chemical suppliers

provides a solid foundation for its characterization.[1][2][3][4] The following table summarizes

the key physical and chemical properties of this triglyceride.
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Property Value Source

IUPAC Name

2,3-

bis[[(4Z,7Z,10Z,13Z,16Z,19Z)-

docosa-4,7,10,13,16,19-

hexaenoyl]oxy]propyl

(4Z,7Z,10Z,13Z,16Z,19Z)-

docosa-4,7,10,13,16,19-

hexaenoate

PubChem[1]

Synonyms

Tridocosahexaenoin, all-cis-

1,2,3-Docosahexaenoyl

Glycerol

Cayman Chemical[4],

PubChem[1]

CAS Number 124596-98-1, 11094-59-0
PubChem[1], Aquigen Bio

Sciences[5]

Molecular Formula C₆₉H₉₈O₆
PubChem[1], Cayman

Chemical[4]

Molecular Weight 1023.5 g/mol
PubChem[1], Cayman

Chemical[4]

Appearance

Expected to be a liquid or

semi-solid at room

temperature.

General knowledge of

triglycerides

Solubility

Soluble in DMF (10 mg/ml) and

Ethanol (10 mg/ml). Sparingly

soluble in a 1:1 solution of

Ethanol:PBS (pH 7.2) (0.5

mg/ml).

Cayman Chemical[4]

XLogP3 19.2 (Computed) PubChem[1]

Hydrogen Bond Donor Count 0 (Computed) PubChem[2]

Hydrogen Bond Acceptor

Count
6 (Computed) PubChem[2]

Rotatable Bond Count 50 (Computed) PubChem[2]

Exact Mass 1022.73634084 (Computed) PubChem[1]
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Polar Surface Area 78.9 Å² (Computed) PubChem[1]

Experimental Protocols for Physical Property
Determination
Detailed experimental protocols for Glyceryl tridocosahexaenoate are not widely published.

However, standard methodologies for the characterization of triglycerides are well-established

and can be readily applied.

Melting Point Determination (Capillary Method)
The melting point of a triglyceride can be determined using a capillary melting point apparatus.

This is a common and reliable method for determining the melting range of a solid.

Sample Preparation: A small amount of the solid triglyceride is finely ground and packed into

a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first drop of liquid appears is recorded as the beginning of the melting range, and

the temperature at which the entire sample becomes a clear liquid is the end of the range.

For pure crystalline compounds, the melting range is typically sharp (0.5-1.0°C).

Density Determination
The density of liquid triglycerides can be determined using a pycnometer or a digital density

meter.

Pycnometer Method:

The empty pycnometer is weighed.

It is then filled with the liquid triglyceride, ensuring no air bubbles are present, and

weighed again.
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The pycnometer is then emptied, cleaned, and filled with a reference liquid of known

density (e.g., water) and weighed.

The density of the triglyceride is calculated using the weights and the known density of the

reference liquid.

Solubility Determination
The solubility of Glyceryl tridocosahexaenoate in various solvents can be determined by the

following general procedure:

Sample Preparation: A known amount of the triglyceride is added to a specific volume of the

solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Analysis: The solution is then filtered or centrifuged to remove any undissolved solute. The

concentration of the dissolved triglyceride in the supernatant is determined using an

appropriate analytical technique, such as high-performance liquid chromatography (HPLC)

or gravimetric analysis after solvent evaporation.

Spectroscopic and Chromatographic Characterization
Modern analytical techniques are indispensable for the comprehensive characterization of

triglycerides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools

for confirming the structure of Glyceryl tridocosahexaenoate. ¹H NMR can be used to

identify the protons on the glycerol backbone and the fatty acid chains, while ¹³C NMR can

provide information on the carbonyl carbons and the different carbon atoms in the

docosahexaenoic acid chains.[6][7][8][9][10][11][12]

Mass Spectrometry (MS): Techniques such as Liquid Chromatography-Mass Spectrometry

(LC-MS) are crucial for determining the molecular weight and fragmentation patterns of the

triglyceride, further confirming its identity and purity.[13][14][15][16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b056277?utm_src=pdf-body
https://www.benchchem.com/product/b056277?utm_src=pdf-body
https://nrc-publications.canada.ca/eng/view/object/?id=07a42bb9-70d3-41ff-8f96-8a8ed6142200
https://pmc.ncbi.nlm.nih.gov/articles/PMC5565138/
https://www.researchgate.net/figure/H-NMR-spectra-of-standard-mixtures-Mx1-and-Mx2-containing-exclusively-triglycerides_fig4_266749981
https://research.bangor.ac.uk/files/66807752/R_DEAN_PhD_2007_OCR.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7054490/
https://www.mdpi.com/1420-3049/22/10/1663
https://www.mdpi.com/1420-3049/28/1/454
https://lipidomics.creative-proteomics.com/triacylglycerol-targeted-lipidomics.htm
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/an_01_00205_en_9668541e3d/an_01-00205-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8374006/
https://experiments.springernature.com/articles/10.1007/978-1-4939-7592-1_9
https://pmc.ncbi.nlm.nih.gov/articles/PMC3641297/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Synthesis of Glyceryl tridocosahexaenoate
The following diagram illustrates the esterification reaction for the synthesis of Glyceryl
tridocosahexaenoate from glycerol and three molecules of docosahexaenoic acid.

Glycerol

Esterification
(Acid Catalyst or Lipase)

3 x Docosahexaenoic Acid (DHA)

Glyceryl tridocosahexaenoate

3 x Water (H₂O)

Click to download full resolution via product page

Caption: Synthesis of Glyceryl tridocosahexaenoate.

General Experimental Workflow for Characterization
This diagram outlines a typical workflow for the physical and chemical characterization of a

triglyceride sample.
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Caption: General characterization workflow.

Conclusion
This technical guide provides a foundational understanding of the physical properties of

Glyceryl tridocosahexaenoate. While specific experimental data for some properties remain

to be determined, the compiled information and general methodologies presented herein offer a

robust starting point for researchers, scientists, and drug development professionals. The

continued investigation into the physical and chemical characteristics of this important

triglyceride will undoubtedly contribute to advancements in its application in various scientific

and industrial domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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